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Compound of Interest

Compound Name: 1,3-Dichloroadamantane

CAS No.: 16104-50-0

Cat. No.: B103686 Get Quote

Chemical Identity & Physical State[1][2]
IUPAC Name: 1,3-Dichlorotricyclo[3.3.1.1^{3,7}]decane[1]

Appearance: White to off-white crystalline solid.[1][2]

Odor: Characteristic camphor-like odor (indicative of sublimation potential).[1]

Solubility: Highly lipophilic; soluble in dichloromethane (DCM), toluene, and hexane.[1]

Practically insoluble in water.[1][2]

Stability Analysis
The stability of 1,3-Dichloroadamantane is governed by the tension between the robust

adamantane cage and the reactivity of the C-Cl bonds at the bridgehead positions (C1 and

C3).[1]

Thermal Stability: Unlike linear alkyl halides, the rigid cage structure prevents elimination

reactions (dehydrohalogenation) because the formation of a double bond at the bridgehead

would violate Bredt’s Rule.[1] Consequently, the molecule is thermally stable up to relatively

high temperatures (often >100°C).[1] However, like the parent adamantane, it is prone to

sublimation at ambient temperatures and pressures, leading to mass loss and potential

cross-contamination if not sealed hermetically.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b103686?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Adamantane
https://en.wikipedia.org/wiki/Adamantane
https://pdf.benchchem.com/1666/An_In_depth_Technical_Guide_to_the_Chemical_Stability_and_Reactivity_Profile_of_Adamantanone.pdf
https://en.wikipedia.org/wiki/Adamantane
https://en.wikipedia.org/wiki/Adamantane
https://en.wikipedia.org/wiki/Adamantane
https://pdf.benchchem.com/1666/An_In_depth_Technical_Guide_to_the_Chemical_Stability_and_Reactivity_Profile_of_Adamantanone.pdf
https://www.benchchem.com/product/b103686?utm_src=pdf-body
https://en.wikipedia.org/wiki/Adamantane
https://en.wikipedia.org/wiki/Adamantane
https://en.wikipedia.org/wiki/Adamantane
https://en.wikipedia.org/wiki/Adamantane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrolytic Instability (The Critical Degradation Pathway): While bridgehead halides are

resistant to

attack (due to steric hindrance blocking backside attack), they are susceptible to

solvolysis.[1] In the presence of moisture and Lewis acids or elevated temperatures, 1,3-
Dichloroadamantane hydrolyzes to 1-chloro-3-hydroxyadamantane and eventually 1,3-
adamantanediol.[1]

Note: This hydrolysis is actually the next step in Memantine synthesis.[1] Therefore, during

storage, any moisture ingress effectively jump-starts the manufacturing process

prematurely, creating impurities (diols) that alter stoichiometry in subsequent Grignard or

Ritter reactions.[1]

Chemical Incompatibility:

Strong Oxidizers: Compatible, but generally non-reactive.[1]

Metals (Mg, Li): Reactive.[1] Will form Grignard or organolithium reagents (pyrophoric

hazards).[1]

Part 2: Storage & Handling Protocols[1]
Environmental Control Systems
To mitigate the risks of sublimation and hydrolysis, the following storage conditions are

mandatory.
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Parameter Specification Scientific Rationale

Temperature

2°C to 8°C (Preferred) Room

Temp (20-25°C) acceptable for

short-term (<1 month)

Low temperature minimizes

the vapor pressure of the solid,

significantly reducing mass

loss via sublimation.[1]

Atmosphere
Inert Gas Overlay (Argon or

Nitrogen)

Displaces atmospheric

moisture to prevent slow

surface hydrolysis of the C-Cl

bonds.[1]

Humidity < 40% RH

Critical to prevent formation of

1,3-adamantanediol impurities

on the crystal surface.[1]

Light Protect from Light

While not highly

photosensitive, halogenated

compounds should generally

be shielded to prevent radical

formation.[1]

Containment & Packaging[1]
Primary Container: Amber borosilicate glass with a Teflon (PTFE) lined screw cap.[1]

Why Teflon? The lipophilic nature of adamantanes can soften or leach plasticizers from

standard polyethylene liners.[1]

Why Amber? General protection against UV-induced homolysis of the C-Cl bond.[1]

Secondary Containment: Sealed desiccator or aluminum barrier bag with silica gel packets.

[1]

Headspace Management: Upon opening, the container must be backfilled with dry Nitrogen

or Argon before resealing.[1]

Part 3: Quality Control & Monitoring Workflow
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Analytical Markers for Degradation
Routine QC should focus on detecting the hydrolysis product (alcohol) and mass loss.[1]

Visual Inspection: Look for "caking" or crystal fusion, which indicates moisture absorption, or

crystal growth on the upper walls of the jar (sublimation).[1]

GC-MS Analysis:

Method: Gas Chromatography is preferred due to the volatility of the compound.[1]

Target Impurity: 1-chloro-3-hydroxyadamantane (

shift corresponding to -Cl +OH).[1]

Limit: < 0.5% (or per specific API specs).

Degradation Pathway Visualization
The following diagram illustrates the critical degradation pathway that storage conditions must

prevent.
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Figure 1: Hydrolytic degradation pathway and physical loss mechanism for 1,3-
Dichloroadamantane.
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QC Decision Tree
A standardized workflow for assessing lot viability after storage.[1]
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Click to download full resolution via product page

Figure 2: Quality Control decision logic for stored 1,3-Dichloroadamantane lots.

Part 4: Safety & Handling (SDS Summary)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1]
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H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation (due to sublimation/dust).[1]

PPE Requirements:

Respiratory: N95 or P100 dust mask required if handling open powder due to sublimation

potential.[1]

Gloves: Nitrile (0.11 mm minimum thickness).[1]

Eyes: Safety glasses with side shields.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b103686?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Adamantane
https://pdf.benchchem.com/1666/An_In_depth_Technical_Guide_to_the_Chemical_Stability_and_Reactivity_Profile_of_Adamantanone.pdf
https://patents.google.com/patent/JPH04202143A/en
https://pubs.acs.org/doi/10.1021/acs.oprd.3c00427
https://patents.google.com/patent/CN102093228B/en
https://patents.google.com/patent/CN102093228B/en
https://www.benchchem.com/product/b103686#stability-and-storage-conditions-for-1-3-dichloroadamantane
https://www.benchchem.com/product/b103686#stability-and-storage-conditions-for-1-3-dichloroadamantane
https://www.benchchem.com/product/b103686#stability-and-storage-conditions-for-1-3-dichloroadamantane
https://www.benchchem.com/product/b103686#stability-and-storage-conditions-for-1-3-dichloroadamantane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103686?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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